ACY-775

• CAS No.: 1375466-18-4
• Product Name: ACY-775
• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36
• IUPAC Name: 2-[[1-(3-fluorophenyl)cyclohexyl]amino]-N-hydroxypyrimidine-5-carboxamide
• Standard InChI: InChI=1S/C17H19FN4O2/c18-14-6-4-5-13(9-14)17(7-2-1-3-8-17)21-16-19-10-12(11-20-16)15(23)22-24/h4-6,9-11,24H,1-3,7-8H2,(H,22,23)(H,19,20,21)
• Standard InChIKey: IYBURCQQEUNLDL-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C2=CC(=CC=C2)F)NC3=NC=C(C=N3)C(=O)NO
• Appearance: Solid powder
• Description: ACY-775 is a potent and selective HDAC6 inhbiitor. ACY-775 inhibits HDAC6 with low nanomolar potency and a selectivity of 60- to 1500-fold over class I HDACs. ACY-775 shares the antidepressant-like properties of other HDAC inhibitors, such as SAHA and MS-275, in the tail suspension test and social defeat paradigm.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACY-775; ACY 775; ACY775.
• Reference: 1: Jochems J, Boulden J, Lee BG, Blendy JA, Jarpe M, Mazitschek R, Van Duzer JH,; 2: Mithraprabhu S, Khong T, Jones SS, Spencer A. Histone deacetylase (HDAC)
• PubChem Compound: 57382288
• Last Modified: Nov 11 2021